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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-4-bromo-L-phenylalanine, commonly referred to as Boc-Phe(4-Br)-OH,
is a halogenated derivative of the amino acid phenylalanine. The incorporation of a bromine
atom onto the phenyl ring and the presence of the tert-butoxycarbonyl (Boc) protecting group
on the alpha-amino group make it a valuable building block in synthetic chemistry. This
technical guide provides a comprehensive overview of the chemical properties, applications,
and safety considerations of Boc-Phe(4-Br)-OH, tailored for professionals in research and drug
development.

Core Chemical Properties

Boc-Phe(4-Br)-OH is a white to off-white solid at room temperature.[1] The strategic placement
of the bromine atom at the para position of the phenyl ring introduces unique electronic and
steric properties, enhancing its utility in the synthesis of novel peptides and peptidomimetics.

Physicochemical Data

A summary of the key physicochemical properties of Boc-Phe(4-Br)-OH is presented in the
table below, compiled from various sources.
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Property Value Source(s)

Molecular Formula C14H18BrNO4 [2][3]

Molecular Weight 344.20 g/mol [3][4]

CAS Number 62129-39-9 [2][5]

Appearance White to off-white solid/powder  [1][6]

Melting Point 118-120 °C [51[7]

Boiling Point 475.31£40.0 °C (Predicted) [7]
Slightly soluble in water.

N Soluble in common organic

Solubility ] [51[71[8]
solvents like DCM, DMF, and
NMP.

Purity >98.0%

Structural Information

Identifier Value Source(s)
N-Boc-4-bromo-L-

Synonyms phenylalanine, Boc-4-bromo-L-  [2][5][9]
phenylalanine
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Boc-Phe(4-Br)-OH is a critical reagent in the field of peptide chemistry and drug discovery. The
Boc protecting group allows for its use in stepwise solid-phase peptide synthesis (SPPS), while
the bromo-substituent offers several advantages.

Peptide Synthesis

The primary application of Boc-Phe(4-Br)-OH is as a building block in the synthesis of
peptides.[9] The Boc group provides stable protection of the N-terminus during peptide bond
formation and can be readily removed under acidic conditions. The presence of the bromine
atom can influence the conformation and biological activity of the resulting peptide.

Click to download full resolution via product page

Generalized workflow for solid-phase peptide synthesis using Boc-Phe(4-Br)-OH.

Drug Development and Medicinal Chemistry

The bromine atom serves as a versatile functional handle for further chemical modifications,
such as cross-coupling reactions (e.g., Suzuki or Sonogashira couplings).[10] This allows for
the introduction of diverse functionalities, enabling the creation of complex peptidomimetics,
labeled peptides for imaging, or peptide-drug conjugates.[9][10] These modifications can

significantly enhance the pharmacological properties of the parent peptide, including binding

affinity, selectivity, and in vivo stability.[6][11]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b613734?utm_src=pdf-body
https://www.benchchem.com/product/b613734?utm_src=pdf-body
https://www.chemimpex.com/products/04088
https://www.benchchem.com/product/b613734?utm_src=pdf-body-img
https://www.benchchem.com/product/b613734?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-peptide-synthesis-role-boc-d-4-bromophenylalanine-ci
https://www.chemimpex.com/products/04088
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-peptide-synthesis-role-boc-d-4-bromophenylalanine-ci
https://www.chemimpex.com/products/15334
https://www.chemimpex.com/products/29589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Peptide Synthesis Drug Discovery Bioconjugation Medicinal Chemistry

Peptidomimetics Targeted Drug Delivery Imaging Agents

Click to download full resolution via product page

Therapeutic Peptides

Key application areas of Boc-Phe(4-Br)-OH in research and development.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Boc-Phe(4-Br)-OH are
proprietary to chemical suppliers and are not extensively detailed in publicly available literature.
However, a general synthetic approach involves the protection of the amino group of 4-bromo-
L-phenylalanine with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions.

For its use in solid-phase peptide synthesis, standard Boc-chemistry protocols are employed. A
generalized procedure is as follows:

o Resin Swelling: The solid support (e.g., Merrifield resin) is swelled in a suitable solvent like
dichloromethane (DCM).

o Amino Acid Coupling: The C-terminal amino acid is attached to the resin.

e Boc Deprotection: The Boc group is removed using an acid such as trifluoroacetic acid (TFA)
in DCM.

» Neutralization: The resin is neutralized with a base, for example, diisopropylethylamine
(DIPEA).

» Peptide Bond Formation: The next Boc-protected amino acid, such as Boc-Phe(4-Br)-OH, is
activated with a coupling agent (e.g., DCC/HOBt or HBTU) and coupled to the free amino
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group on the resin.

e Washing: The resin is washed thoroughly to remove excess reagents and byproducts.
o Repeat: Steps 3-6 are repeated for each subsequent amino acid in the peptide sequence.

o Cleavage: Once the synthesis is complete, the peptide is cleaved from the resin, and side-
chain protecting groups are removed, typically with a strong acid like hydrofluoric acid (HF)
or trifluoromethanesulfonic acid (TFMSA).

 Purification: The crude peptide is purified, commonly by reverse-phase high-performance
liquid chromatography (RP-HPLC).

Safety and Handling

Boc-Phe(4-Br)-OH is intended for research use only.[4] While it is not classified as a
hazardous substance under OSHA, standard laboratory safety precautions should be
observed.[2]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[1]

» Handling: Avoid inhalation of dust and contact with skin and eyes.[2] Use in a well-ventilated
area.[2]

» Storage: Store in a tightly closed container in a dry and well-ventilated place.[2]
Recommended storage temperature is often at 0-8 °C.[6]

 In case of exposure:

o Inhalation: Move to fresh air. May cause respiratory tract irritation.[2]

[¢]

Skin contact: Wash off with soap and plenty of water.[2]

[¢]

Eye contact: Flush eyes with water as a precaution.[2]

o

Ingestion: Rinse mouth with water.
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For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[2]

Conclusion

Boc-Phe(4-Br)-OH is a versatile and valuable building block for researchers and scientists in
peptide chemistry and drug development. Its unique combination of a stable N-terminal
protecting group and a functionalizable bromophenyl side chain provides a powerful tool for the
synthesis of novel peptides and peptidomimetics with potentially enhanced biological
properties. Understanding its chemical properties, applications, and proper handling is crucial
for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

